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Compound of Interest

Compound Name: 2-chloroquinoline-8-carbaldehyde

CAS No.: 1352442-93-3

Cat. No.: B6227444

Get Quote

Executive Summary & Chemical Context
Chloroquinoline aldehydes are high-value heterocyclic intermediates. Their dual functionality—

the electrophilic aldehyde handle and the pharmacophore-rich chloroquinoline core—makes

them indispensable in drug discovery (Povarov reactions, hydrazone formation). However, this

same reactivity dictates their hazard profile: they are mucous membrane irritants, potential

sensitizers, and susceptible to oxidative degradation.

Target Compound Class:

Core Scaffold: Quinoline (Benzopyridine)

Key Substituents: Chlorine (typically pos. 2, 6, or 7) + Formyl group (-CHO).

Representative CAS: 73568-25-9 (2-Chloro-3-quinolinecarboxaldehyde).[1][2][3]

Chemical Hazard Profile (GHS & Toxicological
Logic)
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Unlike generic SDS documents, this section correlates the chemical structure to the biological

hazard.

GHS Classification & Hazard Statements
Most chloroquinoline aldehydes fall under Category 2 Irritants and Category 3 STOT (Single

Target Organ Toxicity).

Hazard Class Category H-Code
Hazard
Statement

Structural
Cause

Acute Toxicity

(Oral)
4 H302

Harmful if

swallowed

Quinoline

alkaloids often

exhibit moderate

oral toxicity due

to DNA

intercalation

potential.

Skin Irritation 2 H315
Causes skin

irritation

Aldehyde group

reactivity with

skin proteins

(Schiff base

formation).

Eye Irritation 2A H319
Causes serious

eye irritation

High

electrophilicity of

the formyl group

damages corneal

epithelium.

STOT - SE 3 H335

May cause

respiratory

irritation

Inhalation of fine

crystalline dust

irritates the

upper respiratory

tract.
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The Aldehyde Factor: Aldehydes are known sensitizers. While not always explicitly labeled

as H317 (Skin Sensitizer) on preliminary SDSs due to lack of data, researchers should treat

them as potential contact allergens.

The Halogen Effect: The chlorine atom increases lipophilicity (LogP), enhancing the

compound's ability to penetrate the stratum corneum (outer skin layer). This makes dermal

exposure more dangerous than with non-halogenated analogs.

Genotoxicity: Quinoline derivatives can be mutagenic.[4] The planar structure allows DNA

intercalation. Handle as a suspected mutagen until Ames test data proves otherwise.

Risk Management & Engineering Controls
Personal Protective Equipment (PPE) Matrix
Standard latex gloves provide insufficient protection against aldehydes and halogenated

aromatics.

Hand Protection:

Standard Handling:Nitrile Rubber (minimum thickness 0.11 mm).

Solutions/Spills:Double Gloving (Nitrile over Nitrile) or Laminate Film (Silver Shield) if

dissolved in penetrating solvents like DCM or DMF.

Reasoning: Aldehydes can permeate latex; halogenated solvents (often used with these

compounds) degrade latex rapidly.

Respiratory Protection:

Work must be performed in a Class II Fume Hood.

If weighing outside a hood (not recommended) or cleaning spills: N95 (US) or P2 (EU)

particulate respirator.

Storage & Stability (The "Hidden" Hazard)
Chloroquinoline aldehydes are prone to autoxidation, converting the aldehyde (-CHO) to the

corresponding carboxylic acid (-COOH).
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Protocol: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C.

Indicator: A change from off-white/yellow crystals to a darker color or the formation of a white

crust often indicates acid formation.

Operational Protocols
Safe Handling Workflow
This workflow ensures containment from storage to reaction.

Critical Control Point

Compound Retrieval
(Cold Storage)

Equilibrate to Room Temp
(Prevents Condensation)

 Wait 30 mins

Weighing in Fume Hood
(Anti-static gun recommended)

 Inside Hood

Dissolution
(Avoid Acetone - Aldol risk)

 Add Solvent

Reaction Setup
(Inert Atmosphere)

Disposal
(Halogenated Stream)

 Post-Workup
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Figure 1: Safe handling workflow emphasizing temperature equilibration to prevent hydrolysis

and containment during weighing.

Emergency Response: Exposure Logic
If exposure occurs, immediate action minimizes tissue damage.

Exposure Incident Identify Route

Skin Contact

Eye Contact

Inhalation

Wash 15 min w/ Soap
Discard Contaminated Clothing

Flush 15 min
Lift Eyelids

Fresh Air
Oxygen if labored

Seek Medical Review
(Bring SDS)

Click to download full resolution via product page

Figure 2: Decision tree for emergency response following exposure to chloroquinoline

aldehydes.

Waste Disposal & Deactivation[5][6][7][8]
Proper disposal is critical due to the halogen content and biological activity.

Categorization:

Halogenated Organic Waste: Due to the Chlorine atom. Do not mix with general non-

halogenated solvents (like acetone/methanol) if your facility separates them, as this

increases incineration costs.

Deactivation (Spill Cleanup):

Small Spills (Solid): Do not dry sweep (dust hazard). Cover with wet paper towels

(water/detergent), pick up, and place in a sealed hazardous waste bag.
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Chemical Deactivation: For large residues, treat with Sodium Bisulfite (NaHSO₃) solution.

The bisulfite forms a water-soluble adduct with the aldehyde, reducing volatility and

reactivity before disposal.

Prohibited Actions:

Never dispose of down the drain (aquatic toxicity of quinolines).

Do not mix with strong oxidizers (e.g., nitric acid) in waste drums—risk of exothermic

reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b6227444/docs#technical-guide-safe-handling-sds-interpretation-for-chloroquinoline-aldehydes
https://www.benchchem.com/product/b6227444/docs#technical-guide-safe-handling-sds-interpretation-for-chloroquinoline-aldehydes
https://www.benchchem.com/product/b6227444/docs#technical-guide-safe-handling-sds-interpretation-for-chloroquinoline-aldehydes
https://www.benchchem.com/product/b6227444/docs#technical-guide-safe-handling-sds-interpretation-for-chloroquinoline-aldehydes
https://www.benchchem.com/product/b6227444?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6227444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

